2-{[2-(4-chlorophenoxy)ethyl]sulfanyl}-6-methyl-4(3H)-pyrimidinone

Specification

• Molecular Formula: C13H13ClN2O2S
• Molecular Weight: 296.77 g/mol
• IUPAC Name: 2-[2-(4-chlorophenoxy)ethylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C13H13ClN2O2S/c1-9-8-12(17)16-13(15-9)19-7-6-18-11-4-2-10(14)3-5-11/h2-5,8H,6-7H2,1H3,(H,15,16,17)
• Standard InChI Key: FKPHOWCSVZYLTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCCOC2=CC=C(C=C2)Cl

Introduction

2-{[2-(4-chlorophenoxy)ethyl]sulfanyl}-6-methyl-4(1H)-pyrimidinone is a chemical compound with the CAS number 313958-10-0. It belongs to the class of pyrimidinones, which are heterocyclic compounds known for their diverse biological activities. This compound is specifically characterized by its molecular formula, C13H13ClN2O2S, and molecular weight of 296.77 g/mol.

Biological Activity and Applications

While specific biological activities of 2-{[2-(4-chlorophenoxy)ethyl]sulfanyl}-6-methyl-4(1H)-pyrimidinone are not extensively reported, compounds within the pyrimidinone class are known for their potential in pharmaceutical applications, including antiviral, antibacterial, and anticancer activities. The presence of a sulfanyl group and a chlorophenoxy moiety may contribute to its interaction with biological targets, although further research is needed to elucidate its exact mechanisms and potential therapeutic uses.

Research Findings and Future Directions

Given the limited availability of specific research findings on 2-{[2-(4-chlorophenoxy)ethyl]sulfanyl}-6-methyl-4(1H)-pyrimidinone, future studies should focus on its synthesis optimization, biological screening, and pharmacokinetic evaluation. Understanding its metabolic stability, bioavailability, and potential toxicity will be crucial for assessing its viability as a therapeutic agent.